Pertechnetate
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Description
A gamma-emitting radionuclide imaging agent used for the diagnosis of diseases in many tissues, particularly in the gastrointestinal system, cardiovascular and cerebral circulation, brain, thyroid, and joints.
Scientific Research Applications
Adsorption and Removal from Waste Effluents
Pertechnetate (TcO4-) is a significant component in low-activity waste fractions of legacy nuclear waste. Studies have focused on its adsorption and removal from waste effluents. A notable study involved the fabrication of a ZnO nanoparticle-anchored biochar composite, showing a strong sorption capacity for pertechnetate surrogates and selectivity against competing ions in radioactive effluents (Hu et al., 2019).
Immobilization of Technetium
The immobilization of technetium, as pertechnetate, is crucial for managing nuclear waste. The compound tetraphenylpyridinium pertechnetate has been synthesized and investigated for its potential in this regard. Its solubility has been studied in various pH conditions, providing insights into its suitability for nuclear waste immobilization (Mausolf et al., 2012).
Identification of Non-Pertechnetate Species in Waste
Significant research has been conducted on identifying non-pertechnetate species in nuclear waste. These studies aim to understand the transformation of pertechnetate under various conditions, influencing the strategies for its separation and immobilization (Schroeder et al., 2002).
Technetium Scintigraphy in Plants
The use of pertechnetate in plant physiology, particularly in understanding the transport and distribution of technetium in plants, has been explored. This research assists in assessing environmental risks and the incorporation of technetium into the food chain (Currie et al., 2010).
Technetium Ion Exchange in Laboratory Studies
Laboratory studies have examined the efficacy of materials like Purolite A530E in removing pertechnetate from simulated tank supernate. These studies contribute to the development of effective technetium separation processes for nuclear waste management (Duncan et al., 2012).
Photocatalytic Reduction in Aqueous Solutions
Research on the photocatalytic reduction of pertechnetate in aqueous solutions has shown promising results. This approach offers a novel method for removing pertechnetate from contaminated water, which is crucial for environmental protection (Deng et al., 2019).
Electrochemical Studies for Radiopharmaceuticals Quality Control
Electrochemical studies of pertechnetate have been conducted to develop new quality control methods for radiopharmaceuticals. This research is significant for improving the safety and effectiveness of diagnostic tests in nuclear medicine (Herlem et al., 2015).
properties
Product Name |
Pertechnetate |
---|---|
Molecular Formula |
TcO4(−) O4Tc- |
Molecular Weight |
161.905 g/mol |
IUPAC Name |
oxido(trioxo)technetium |
InChI |
InChI=1S/4O.Tc/q;;;-1; |
InChI Key |
FXUHHSACBOWLSP-UHFFFAOYSA-N |
SMILES |
[O-][Tc](=O)(=O)=O |
Canonical SMILES |
[O-][Tc](=O)(=O)=O |
synonyms |
99m-Pertechnetate, Tc 99mTcO4 99Tc Pertechnetate 99Tc-Pertechnetate 99TcmO4 Pertechnetate Pertechnetate Sodium Pertechnetate, Technetium Sodium Pertechnetate Tc 99m Sodium, Pertechnetate Tc 99m Pertechnetate Tc 99m-Pertechnetate Technetium 99mTc pertechnetate Technetium Pertechnetate Technetium Tc 99m O(4) Technetium Tc 99m Pertechnetate Technetium-99mTc-pertechnetate |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.